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Compound of Interest

Compound Name: SB 203580 sulfone

Cat. No.: B114499 Get Quote

Essential safety protocols and logistical plans are critical for the safe and effective use of SB
203580 sulfone, a potent p38 MAP kinase inhibitor analog, in a laboratory setting. This guide

provides immediate, procedural, and step-by-step information for researchers, scientists, and

drug development professionals. Adherence to these guidelines is paramount for ensuring

personal safety and maintaining a secure research environment.

Summary of Key Quantitative Data
For quick reference, the following table summarizes the essential quantitative information for

SB 203580 sulfone.
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Property Value Reference

Molecular Formula C₂₁H₁₆FN₃O₂S [1]

Molecular Weight 393.43 g/mol [1]

CAS Number 152121-46-5 [1]

Appearance Solid [2]

Solubility DMSO: 50 mg/mL [2]

Melting Point 144-146 °C [2]

IC₅₀ (IL-1 production in

monocytes)
0.2 µM [1]

IC₅₀ (CSBP mediated stress

response)
0.03 µM [1]

Operational Plan: From Receipt to Application
A systematic approach to handling SB 203580 sulfone is crucial to minimize exposure risk.

The following workflow outlines the necessary steps.
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Safe Handling Workflow for SB 203580 Sulfone
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A streamlined workflow for the safe handling of SB 203580 sulfone.

Step-by-Step Handling Protocol
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1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the container is compromised, do not open it. Follow your institution's hazardous material

spill protocol.

Verify that the product received matches the order specifications.

2. Storage:

Store the compound in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

For long-term storage, refer to the manufacturer's recommendations, which may include

refrigeration or freezing.

3. Personal Protective Equipment (PPE):

Always handle SB 203580 sulfone within a certified chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other chemically resistant gloves. Consider double-gloving for

added protection.

Body Protection: A lab coat or chemical-resistant apron is mandatory.

Respiratory Protection: If there is a risk of aerosolization and a fume hood is not available, a

NIOSH-approved respirator is required.

4. Weighing and Solution Preparation:

Perform all weighing and solution preparation inside a chemical fume hood to prevent

inhalation of the solid powder.
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Use a dedicated and calibrated analytical balance.

To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the solid to avoid

splashing.

Ensure the solution is homogenous before use. Gentle vortexing may be applied.

Clearly label all prepared solutions with the compound name, concentration, solvent, date,

and user's initials.

5. Experimental Use:

When using the compound in experiments, maintain all recommended PPE.

Avoid direct contact with skin, eyes, and clothing.

Work in a well-ventilated area.

Disposal Plan: Managing and Disposing of Waste
Proper disposal of SB 203580 sulfone and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials that have come into contact with SB 203580 sulfone, including unused

compound, contaminated solutions, pipette tips, and PPE, must be treated as hazardous

waste.

Use separate, clearly labeled, and leak-proof containers for solid and liquid waste.

2. Solid Waste Disposal:

Place contaminated items such as gloves, weighing paper, and plasticware into a designated

hazardous waste container.

Ensure the container is properly sealed before removal from the laboratory.
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3. Liquid Waste Disposal:

Collect all solutions containing SB 203580 sulfone in a designated, sealed, and chemically

resistant waste container.

Do not mix with other chemical waste unless compatibility has been confirmed.

Label the container with "Hazardous Waste," the full chemical name "SB 203580 sulfone,"

and an approximate concentration and volume.

4. Decontamination:

Clean all work surfaces and equipment that may have come into contact with the compound

using an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

Dispose of all cleaning materials as hazardous waste.

5. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of SB 203580 sulfone down the drain or in regular trash.

Understanding the Mechanism: The p38 MAPK
Signaling Pathway
SB 203580 sulfone is an analog of SB 203580, a selective inhibitor of p38 mitogen-activated

protein kinases (MAPKs).[1] The p38 MAPK signaling pathway is a key cascade involved in

cellular responses to stress, inflammation, and other external stimuli.[3][4][5][6][7]

Understanding this pathway provides context for the compound's application in research.
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Simplified p38 MAPK Signaling Pathway
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The p38 MAPK pathway is inhibited by SB 203580 sulfone.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate SB 203580 sulfone into their experimental workflows, contributing to the

advancement of scientific knowledge while prioritizing a culture of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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